Cas no 2137093-58-2 ((1R)-2,2-dimethyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}propan-1-amine)

• Product Name: (1R)-2,2-dimethyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}propan-1-amine
• CAS No: 2137093-58-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6082143
• PubChem ID: 165849019
• Update Time: 2025-10-28

(1R)-2,2-dimethyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745348
• 2137093-58-2
• (1R)-2,2-dimethyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}propan-1-amine

• Inchi： 1S/C13H18N2O/c1-8-5-6-10-9(15-8)7-11(16-10)12(14)13(2,3)4/h5-7,12H,14H2,1-4H3/t12-/m0/s1
• InChI Key： SXMPNLORYGLZCX-LBPRGKRZSA-N
• SMILES： O1C2C=CC(C)=NC=2C=C1[C@@H](C(C)(C)C)N

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on (1R)-2,2-dimethyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}propan-1-amine

Compound CAS No 2137093-58-2: (1R)-2,2-Dimethyl-1-{5-Methylfuro[3,2-b]pyridin-2-yl}Propan-1-Amine

The compound with CAS No 2137093-58-2, known as (1R)-2,2-Dimethyl-1-{5-Methylfuro[3,2-b]pyridin-2-yl}Propan-1-Amine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of amines and features a unique combination of structural elements that make it a promising candidate for various therapeutic applications.

The molecular structure of (1R)-configuration is characterized by a furo[3,2-b]pyridine ring system, which is fused with a furan and pyridine moiety. This bicyclic structure is further substituted with a methyl group at the 5-position of the pyridine ring, adding to its complexity and potential bioactivity. The propanamine portion of the molecule introduces an additional layer of functionality, with two methyl groups attached to the central carbon atom and an amine group at the terminal position.

Recent studies have highlighted the importance of furo[3,2-b]pyridine derivatives in modulating various biological targets, including kinases and G-protein coupled receptors (GPCRs). The (1R)-configuration of this compound is particularly intriguing due to its potential to exhibit enantioselective interactions with these targets, which could lead to improved efficacy and reduced side effects in therapeutic settings.

The synthesis of (1R)-2,2-Dimethyl-1-{5-Methylfuro[3,2-b]pyridin-2-yl}Propan-1-Amine involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the construction of the furo[3,2-b]pyridine ring system through cyclization reactions and the subsequent introduction of the propanamine moiety via nucleophilic substitution or reductive amination. The stereochemistry at the chiral center is carefully controlled to ensure the desired (1R)-configuration, which is critical for its biological activity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting several disease states. For instance, studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, it has exhibited selectivity towards certain GPCRs, suggesting its potential role in treating conditions like hypertension and chronic pain.

One of the most exciting developments in recent research is the exploration of propanamine derivatives as modulators of ion channels. The unique structure of this compound allows it to interact with voltage-gated sodium channels, which are implicated in epilepsy and neuropathic pain. Early-stage experiments have shown that it can effectively reduce neuronal hyperexcitability without causing significant adverse effects on other physiological processes.

The pharmacokinetic profile of (1R)-configuration has also been investigated extensively. Studies indicate that it exhibits favorable absorption properties and moderate clearance rates, making it suitable for oral administration. Furthermore, its metabolic stability suggests that it could maintain therapeutic levels in the body for extended periods, reducing the need for frequent dosing.

In conclusion, (1R)-2,2-Dimethyl-1-{5-Methylfuro[3,2-b]pyridin-2-yl}Propan-1-Amine represents a cutting-edge advancement in medicinal chemistry. Its unique structure, enantioselective properties, and promising biological activity position it as a strong candidate for future drug development efforts across multiple therapeutic areas.